Cas no 129476-63-7 (Acetamide,2,2,2-trifluoro-N-8-quinolinyl-)

• Product Name: Acetamide,2,2,2-trifluoro-N-8-quinolinyl-
• CAS No: 129476-63-7
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 211860
• PubChem ID: 148136
• Update Time: 2025-04-19

Acetamide,2,2,2-trifluoro-N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-8-quinolinyl-
• 2,2,2-trifluoro-N-(quinolin-8-yl)acetamide
• 2,2,2-trifluoro-N-quinolin-8-ylacetamide
• NSC-103790
• SCHEMBL1859001
• 2,2,2-trifluoro-N-(8-quinolyl)acetamide
• DTXSID30156180
• Trifluoro-N-8-quinolinylacetamide, 2,2,2-
• NCIOpen2_007332
• 4E54GS7HH4
• N-Trifluoro acetyl-8-amino quinoline
• N-(8-Quinolyl)trifluoroacetamide
• AKOS003745483
• BRN 3612944
• 129476-63-7
• 2,2,2-Trifluoro-N-8-quinolinylacetamide
• NSC103790
• CU-00000000166-1
• Acetamide, 2,2,2-trifluoro-N-8-quinolinyl-
• 8-(Trifluoroacetylamino)quinoline
• CHEMBL1713859
• NCGC00161767-01

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)10(17)16-8-5-1-3-7-4-2-6-15-9(7)8/h1-6H,(H,16,17)
• InChI Key： YXWUOVBRRVKKQF-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=CC2=CC=CN=C12)=O)(F)F

Computed Properties

• Exact Mass: 240.05111
• Monoisotopic Mass: 240.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.444
• Boiling Point: 369°Cat760mmHg
• Flash Point: 177°C
• Refractive Index: 1.6
• PSA: 41.99